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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of
C.l. Direct Blue 75 as a dyeing agent. It delves into the physicochemical principles governing
its application, particularly on cellulosic fibers, and presents relevant data and experimental
methodologies for its scientific evaluation.

Introduction to C.l. Direct Blue 75

C.l. Direct Blue 75, also known by its Colour Index number 34220, is a water-soluble anionic
dye belonging to the trisazo chemical class.[1][2] Its molecular structure is characterized by
three azo groups (-N=N-), which are responsible for its chromophoric properties, and multiple
sulfonic acid groups (-SOsH) that impart water solubility.[3] The large, linear, and planar
aromatic structure of Direct Blue 75 is a key feature that facilitates its high affinity for cellulosic
substrates like cotton, paper, and leather.[2][3]

Table 1: Chemical and Physical Properties of C.l. Direct Blue 75
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Property Value

C.I. Name Direct Blue 75

C.l. Number 34220

CAS Number 6428-60-0
Chemical Class Trisazo

Molecular Formula Ca2H25N7Nas013S4
Molecular Weight 1055.91 g/mol

Hue Dull Blue

Solubility Soluble in water

The Direct Dyeing Mechanism

The application of C.I. Direct Blue 75 to cellulosic fibers is a multi-step process governed by
several physicochemical interactions. The overall mechanism can be broken down into three
main stages: adsorption, diffusion, and fixation.

Adsorption

Initially, the dissolved anionic dye molecules in the dyebath move towards the surface of the
fiber. This process is facilitated by the addition of an electrolyte, typically sodium chloride
(NaCl) or sodium sulfate (NazS0Oa4). Cellulosic fibers acquire a negative surface charge in water.
The electrolyte helps to neutralize this charge, thereby reducing the electrostatic repulsion
between the anionic dye molecules and the fiber surface, which allows the dye to approach
and adsorb onto the fiber.

Diffusion

Once adsorbed onto the surface, the dye molecules penetrate the amorphous regions of the
cellulosic fibers. This diffusion process is influenced by factors such as temperature, time, and
the molecular size of the dye. Higher temperatures increase the kinetic energy of the dye
molecules and cause the fiber structure to swell, enlarging the pores and facilitating dye
penetration.
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Fixation

The final stage involves the fixation of the dye molecules within the fiber structure. For direct
dyes like C.I. Direct Blue 75, this is a non-covalent interaction. The primary forces responsible
for the substantivity (affinity) of the dye for the fiber are:

e Hydrogen Bonding: The presence of hydroxyl groups (-OH) in the cellulose polymer and
various functional groups in the dye molecule, such as amino (-NHz) and hydroxyl groups,
allows for the formation of hydrogen bonds.

e Van der Waals Forces: The large, planar structure of the C.lI. Direct Blue 75 molecule allows
for close contact with the linear cellulose chains, maximizing the effect of these short-range

intermolecular forces.

The combination of these forces results in the retention of the dye within the fiber, leading to
coloration. However, as these are relatively weak interactions compared to the covalent bonds
formed by reactive dyes, direct dyes generally exhibit moderate to poor wash fastness.

Quantitative Data on Dyeing Performance

The dyeing performance of C.I. Direct Blue 75 can be quantified through various parameters,
including its fastness properties.

Table 2: Fastness Properties of C.l. Direct Blue 75

Fastness Property Rating
Light Fastness 4-5
Washing Fastness 2-3

Note: Fastness is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number indicates

better fastness.

Experimental Protocols

The following are generalized methodologies for key experiments used to evaluate the dyeing
properties of direct dyes like C.l. Direct Blue 75.
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Determination of Dye Exhaustion

Objective: To quantify the amount of dye absorbed by the fiber from the dyebath.

Methodology:

Prepare a standard solution of C.I. Direct Blue 75 of known concentration.

o Prepare a dyebath with a specific volume, dye concentration, and electrolyte concentration
(e.g., NaCl).

 Introduce a known weight of the cellulosic substrate (e.g., cotton fabric) into the dyebath. The
ratio of the weight of the goods to the volume of the dyebath is known as the liquor ratio.

o Heat the dyebath to the desired dyeing temperature (e.g., 90-100°C) and maintain for a
specific duration (e.g., 60 minutes).

» After dyeing, take an aliquot of the remaining dyebath.

o Measure the absorbance of the initial and final dyebath solutions using a UV-Vis
spectrophotometer at the wavelength of maximum absorbance (Amax) for C.I. Direct Blue
75.

o Calculate the percentage of dye exhaustion using the following formula:

% Exhaustion = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Evaluation of Wash Fastness

Objective: To assess the resistance of the dyed fabric to washing.
Methodology:

o A specimen of the dyed fabric is stitched between two undyed fabrics (one of the same fiber
type and one of a different fiber type, e.g., cotton and wool).

e The composite specimen is subjected to washing in a standardized machine (e.g., a
Launder-Ometer) under specified conditions of temperature, time, and detergent
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concentration, along with a specified number of steel balls to provide mechanical action.

o After washing, the specimen is rinsed and dried.

e The change in color of the dyed specimen and the staining of the adjacent undyed fabrics
are assessed visually by comparing them with a standard grey scale.

Visualizing the Dyeing Process

The following diagrams illustrate the key stages and relationships in the direct dyeing process.
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Caption: A logical diagram illustrating the three main stages of the direct dyeing mechanism.
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Caption: A simplified workflow for the experimental evaluation of dye exhaustion and wash
fastness.
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Caption: A diagram representing the key intermolecular forces between the dye and cellulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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